molecular formula C24H26N4O2S B2825517 9-(4-(2,5-dimethylphenyl)piperazine-1-carbonyl)-3,4-dihydro-[1,3]thiazino[2,3-b]quinazolin-6(2H)-one CAS No. 1251703-81-7

9-(4-(2,5-dimethylphenyl)piperazine-1-carbonyl)-3,4-dihydro-[1,3]thiazino[2,3-b]quinazolin-6(2H)-one

Cat. No. B2825517
CAS RN: 1251703-81-7
M. Wt: 434.56
InChI Key: FDXJWAFDKWHMAF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound is a complex organic molecule that includes a piperazine ring, a quinazolinone structure, and a thiazine ring. Piperazine rings are often found in pharmaceuticals and are known for their versatile reactivity. Quinazolinones are a type of nitrogen-containing heterocycle and are also common in various drugs. Thiazines are sulfur and nitrogen-containing heterocycles .


Molecular Structure Analysis

The molecular structure includes several functional groups, including a carbonyl group attached to the piperazine ring and another carbonyl group in the quinazolinone structure. The presence of these polar groups could impact the compound’s reactivity and interactions with other molecules .


Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure and the presence of functional groups. For example, the presence of polar carbonyl groups could influence its solubility in different solvents .

Scientific Research Applications

Antimicrobial Applications

A study by Patel et al. (2012) describes the synthesis of thiazolidinone derivatives, including structures similar to the compound , for antimicrobial activity. These compounds showed significant effectiveness against various bacterial and fungal strains, indicating potential use in antimicrobial therapies (Patel et al., 2012).

Antitumor Activities

Research by Li et al. (2020) reports on the synthesis of quinazoline derivatives containing piperazine moieties, showing potent antiproliferative activities against various cancer cell lines. This suggests the potential of such compounds, including the one , in cancer treatment (Li et al., 2020).

Antihypertensive Effects

A 2015 study focused on the synthesis of impurities of terazosin hydrochloride, a drug related to the compound , used for hypertension treatment. This research contributes to the understanding of related compounds' role in hypertension management (Wu Hong-na et al., 2015).

Synthesis and Pharmacological Evaluation

Iovino et al. (2004) studied a related compound, BIBN 4096 BS, for its pharmacological properties, indicating the relevance of such compounds in developing new therapeutic agents (Iovino et al., 2004).

Alpha-1 Adrenoceptor Antagonism

Abou-Seri et al. (2011) synthesized quinazolinone-arylpiperazine derivatives as potential α1-adrenoceptor antagonists, showing promising hypotensive activity, relevant to the cardiovascular therapeutic field (Abou-Seri et al., 2011).

Antibacterial Activity of Terazosin Hydrochloride Derivatives

Kumar et al. (2021) examined terazosin hydrochloride derivatives, closely related to the compound , for their antibacterial activity, contributing to the understanding of their potential in combating bacterial infections (Kumar et al., 2021).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it were a drug, the mechanism of action would depend on the specific biological target of the drug .

Safety and Hazards

Without specific information on this compound, it’s difficult to provide details on its safety and hazards. As with any chemical, appropriate safety precautions should be taken when handling it .

Future Directions

Future research could involve studying the synthesis, properties, and potential applications of this compound. This could include exploring its potential uses in pharmaceuticals or other industries .

properties

IUPAC Name

9-[4-(2,5-dimethylphenyl)piperazine-1-carbonyl]-3,4-dihydro-2H-[1,3]thiazino[2,3-b]quinazolin-6-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H26N4O2S/c1-16-4-5-17(2)21(14-16)26-9-11-27(12-10-26)22(29)18-6-7-19-20(15-18)25-24-28(23(19)30)8-3-13-31-24/h4-7,14-15H,3,8-13H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FDXJWAFDKWHMAF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1)C)N2CCN(CC2)C(=O)C3=CC4=C(C=C3)C(=O)N5CCCSC5=N4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H26N4O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

434.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.